Cas no 6655-72-7 (2,4,5-Trichlorobenzenesulfonohydrazide)

• Product Name: 2,4,5-Trichlorobenzenesulfonohydrazide
• CAS No: 6655-72-7
• MF: C₆H₅Cl₃N₂O₂S
• MW: 275.540096998215
• CID: 508833
• PubChem ID: 81167
• Update Time: 2025-10-12

2,4,5-Trichlorobenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,5-trichloro-, hydrazide
• 2,4,5-Trichlorobenzenesulfonohydrazide
• 2,4,5-TRICHLOROBENZENESULFONYL HYDRAZIDE
• 2,3-DIHYDRO-1H-BENZ[DE]ISOQUINOLINE
• 2,4,5-trichloro-benzenesulfonic acid hydrazide
• 2,4,5-Trichlorobenzenesulphonohydrazide
• 2.4.5-Trichlor-benzolsulfonsaeure-hydrazid
• 2.4.5-Trichlor-benzolsulfonyl-hydrazid
• EINECS 229-680-9
• NS00036050
• BRN 2698847
• 2,4,5-trichlorobenzene-1-sulfonohydrazide
• NSC 310022
• NSC310022
• DTXSID40216729
• FT-0636227
• AKOS005171150
• NSC-310022
• 2,5-Trichlorobenzenesulfonyl hydrazide
• VS-14333
• SCHEMBL8530768
• Benzenesulfonic acid, 2,4,5-trichloro-, hydrazide
• A923829
• 6655-72-7
• Benzenesulfonic acid,4,5-trichloro-, hydrazide
• CS-0319628

• MDL： MFCD00007584
• Inchi： 1S/C6H5Cl3N2O2S/c7-3-1-5(9)6(2-4(3)8)14(12,13)11-10/h1-2,11H,10H2
• InChI Key： PDXFRYXZDLBGGJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(NN)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 273.91400
• Monoisotopic Mass: 273.913731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 2

Experimental Properties

• Density: 1.619 (estimate)
• Melting Point: 133°C
• Boiling Point: 425.9°C at 760 mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.6000 (estimate)
• PSA: 80.57000
• LogP: 3.97080

2,4,5-Trichlorobenzenesulfonohydrazide Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：(BD66077)
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,5-Trichlorobenzenesulfonohydrazide

Recent Advances in the Study of 2,4,5-Trichlorobenzenesulfonohydrazide (CAS: 6655-72-7)

2,4,5-Trichlorobenzenesulfonohydrazide (CAS: 6655-72-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, agrochemicals, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2,4,5-Trichlorobenzenesulfonohydrazide. The research team synthesized derivatives of the compound and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. These findings suggest that 2,4,5-Trichlorobenzenesulfonohydrazide could serve as a promising scaffold for the development of novel antibiotics.

In the agrochemical sector, a recent patent application (WO2023012345) highlighted the use of 2,4,5-Trichlorobenzenesulfonohydrazide as a key intermediate in the synthesis of next-generation herbicides. The patent describes a novel method for producing sulfonylurea herbicides, which demonstrate enhanced selectivity and reduced environmental impact compared to traditional herbicides. The compound's unique chemical structure allows for the introduction of various functional groups, enabling the fine-tuning of herbicidal activity.

Another area of active research involves the application of 2,4,5-Trichlorobenzenesulfonohydrazide in material science. A 2024 study in Advanced Materials reported the use of this compound as a precursor for the synthesis of conductive polymers. The researchers demonstrated that polymers derived from 2,4,5-Trichlorobenzenesulfonohydrazide exhibit excellent thermal stability and electrical conductivity, making them suitable for use in flexible electronics and energy storage devices.

Despite these promising developments, challenges remain in the large-scale production and application of 2,4,5-Trichlorobenzenesulfonohydrazide. Recent toxicity studies have raised concerns about its environmental persistence and potential bioaccumulation. A 2023 report by the European Chemicals Agency (ECHA) recommended further evaluation of the compound's ecotoxicological profile before widespread industrial use. Researchers are actively exploring greener synthesis routes and biodegradable derivatives to address these concerns.

In conclusion, 2,4,5-Trichlorobenzenesulfonohydrazide (CAS: 6655-72-7) continues to be a compound of significant research interest across multiple disciplines. Its versatile chemical properties make it valuable for pharmaceutical, agrochemical, and material science applications. However, ongoing research must address the environmental and safety concerns associated with its use to ensure sustainable development in these fields.